6-Fluoro-2-methoxy-3-methylpyridine

• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• IUPAC Name: 6-fluoro-2-methoxy-3-methylpyridine
• InChI: InChI=1S/C7H8FNO/c1-5-3-4-6(8)9-7(5)10-2/h3-4H,1-2H3
• InChI Key: GJWGUYFYHLXSPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)F)OC

Description

6-Fluoro-2-methoxy-3-methylpyridine is a fluorinated pyridine derivative with the molecular formula C7H8FNO. This compound is of interest due to its unique chemical properties, which are influenced by the presence of both fluorine and methoxy substituents on the pyridine ring. These substituents can significantly alter the electronic characteristics and reactivity of the compound, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic aromatic substitution reaction, where a suitable precursor, such as 2-amino-3-methylpyridine, is treated with fluorinating agents like hydrogen fluoride or fluoroboric acid . The methoxy group can be introduced via methylation reactions using reagents like dimethyl sulfate or methyl iodide under basic conditions .

Industrial Production Methods

Industrial production of 6-Fluoro-2-methoxy-3-methylpyridine may involve optimized versions of the laboratory synthesis methods, with a focus on scalability, cost-effectiveness, and safety. Large-scale production might use continuous flow reactors to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-2-methoxy-3-methylpyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of pyridine carboxylic acids.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst, converting the compound into corresponding amines or alcohols.

Substitution: The fluorine atom in the compound can be substituted by nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, hydrogen gas with a catalyst

Substitution: Amines, thiols

Major Products Formed

Oxidation: Pyridine carboxylic acids

Reduction: Amines, alcohols

Substitution: Corresponding substituted pyridines

Scientific Research Applications

6-Fluoro-2-methoxy-3-methylpyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds, which are valuable in materials science and catalysis.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Fluorinated pyridines are explored for their use in pharmaceuticals, particularly in the development of drugs with improved metabolic stability and bioavailability.

Industry: The compound is used in the production of agrochemicals, such as herbicides and insecticides, due to its ability to enhance the efficacy and environmental stability of these products.

Mechanism of Action

The mechanism of action of 6-Fluoro-2-methoxy-3-methylpyridine depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes or receptors, altering their activity and leading to therapeutic effects. The presence of the fluorine atom can enhance the compound’s binding affinity and selectivity for its targets, while the methoxy group can influence its solubility and membrane permeability .

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-3-methylpyridine: Lacks the methoxy group, which can affect its reactivity and applications.

3-Fluoro-2-methoxypyridine: Similar structure but different substitution pattern, leading to variations in chemical properties and uses.

6-Fluoro-3-methoxy-2-methylpyridine:

Uniqueness

6-Fluoro-2-methoxy-3-methylpyridine is unique due to the specific positioning of its fluorine and methoxy groups, which confer distinct electronic and steric effects. These effects can enhance its reactivity in certain chemical reactions and its efficacy in various applications, making it a valuable compound in both research and industry .